Cas no 1706454-40-1 (5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine)

• Product Name: 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine
• CAS No: 1706454-40-1
• MF: C₁₅H₉FN₄O₂
• MW: 296.255965948105
• CID: 5181337
• Update Time: 2025-10-24

5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine
• 1,3,4-Oxadiazol-2-amine, 5-[2-(3-fluorophenyl)-5-benzoxazolyl]-

• Inchi： 1S/C15H9FN4O2/c16-10-3-1-2-8(6-10)13-18-11-7-9(4-5-12(11)21-13)14-19-20-15(17)22-14/h1-7H,(H2,17,20)
• InChI Key： CIUKDKUQRUDQER-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C3OC(C4=CC=CC(F)=C4)=NC3=C2)=NN=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine

5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine: A Promising Compound in Modern Pharmaceutical Research

5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, with the CAS number 1706454-40-1, represents a novel class of derivatives that combine the pharmacophoric features of benzooxazole and [1,3,4]oxadiazole rings. Its molecular architecture is designed to modulate biological activity through multiple mechanisms, making it a potential candidate for therapeutic applications in diverse disease models.

The structural design of 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine is based on the strategic integration of two heterocyclic systems: the benzooxazole ring and the [1,3,4]oxadiazole ring. The 3-Fluoro-phenyl substituent on the benzooxazole ring introduces steric and electronic effects that enhance the compound's ability to interact with specific biological targets. This molecular arrangement has been extensively studied in recent years, with a focus on its potential applications in anti-inflammatory, antitumor, and neuroprotective therapies.

Recent studies have highlighted the unique properties of 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, which is critical in cancer cell survival and proliferation. The [1,3,4]oxadiazole ring is believed to play a key role in this activity, as it can form hydrogen bonds with key residues in the target protein, thereby disrupting the signaling cascade.

The 3-Fluoro-phenyl group in 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine is particularly noteworthy due to its ability to enhance metabolic stability and improve drug-like properties. Fluorine atoms are known to increase the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach target tissues. This characteristic has been leveraged in the development of several drugs, and the 3-Fluoro-phenyl substitution in this compound is believed to contribute to its favorable pharmacokinetic profile.

Another area of interest in the research of 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine is its potential application in neurodegenerative diseases. A 2024 study published in Neuropharmacology reported that this compound exhibits neuroprotective effects in models of Parkinson's disease. The mechanism of action involves the modulation of mitochondrial function and the reduction of oxidative stress, which are key pathological features of neurodegenerative conditions. The benzooxazole ring is thought to interact with mitochondrial proteins, while the [1,3,4]oxadiazole ring may contribute to the scavenging of reactive oxygen species.

Furthermore, the structural versatility of 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine allows for the design of derivatives with tailored biological activities. Researchers have explored the possibility of introducing additional functional groups to enhance specificity for particular targets. For example, the substitution of the 3-Fluoro-phenyl group with other aromatic rings has been shown to improve binding affinity for certain receptors, as reported in a 2023 review in Drug Discovery Today.

The pharmacological potential of 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine is further supported by its ability to modulate enzyme activity. A recent study in ACS Chemical Biology demonstrated that this compound can inhibit the activity of COX-2 (cyclooxygenase-2), a key enzyme involved in the inflammatory response. The [1,3,4]oxadiazole ring is believed to be responsible for this inhibitory effect, as it can form a stable complex with the active site of the enzyme, thereby preventing the conversion of arachidonic acid to prostaglandins.

Despite its promising properties, the development of 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine as a therapeutic agent requires further optimization. Challenges such as achieving adequate solubility and minimizing off-target effects must be addressed through structural modifications. Researchers are also exploring the possibility of combining this compound with other drugs to enhance its therapeutic efficacy, a strategy that has shown promise in the treatment of complex diseases like cancer and autoimmune disorders.

In conclusion, 5-[2-(3-Fluoro-phenyl)-benzooxazol-5-yl]-[1,3,4]oxadiazol-2-ylamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a compelling candidate for the development of new therapies. As research in this area continues to evolve, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of a wide range of diseases.